2-(2-Ethylpyridin-4-yl)acetic acid

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• SMILES: CCC1=NC=CC(=C1)CC(=O)O
• InChI: InChI=1S/C9H11NO2/c1-2-8-5-7(3-4-10-8)6-9(11)12/h3-5H,2,6H2,1H3,(H,11,12)
• InChIKey: JWSPNQDGEHDFFK-UHFFFAOYSA-N

2-(2-Ethylpyridin-4-yl)acetic acid – Key Building Block

2-(2-Ethylpyridin-4-yl)acetic acid (CAS 502508-98-7) is a 4-substituted pyridine derivative bearing a carboxylic acid group at the 4-position and an ethyl substituent at the 2-position [1]. With a molecular formula of C₉H₁₁NO₂ and a molecular weight of 165.19 g/mol, this heterocyclic building block serves as a versatile intermediate in organic synthesis and drug discovery . The ethyl group introduces steric and electronic modulation of the pyridine ring, altering lipophilicity (XLogP3 = 1.1) compared to unsubstituted or methyl-substituted analogs and influencing metal coordination, coupling reactivity, and pharmacokinetic properties of derived pharmacophores [1].

Core scaffold 4-substituted pyridine acetic acid

Key modification 2-ethyl group

Workflow fit Synthetic intermediate for drug discovery libraries

• [1] Kuujia. Cas no 502508-98-7 (2-(2-ethylpyridin-4-yl)acetic acid). Computed Properties: XLogP3 1.1, Topological Polar Surface Area 50.2 Ų. URL: https://www.kuujia.com/cas-502508-98-7.html (accessed 2026-04-27). View Source

Property Differences: 2-Ethyl vs. Analogs

The 2-position substituent on the pyridine ring critically governs lipophilicity, steric bulk, and electronic character, which in turn influence solubility, membrane permeability, and target binding . Simply substituting 2-(2-ethylpyridin-4-yl)acetic acid with unsubstituted, 2-methyl, or 2-propyl analogs can alter reaction yields, coordination geometry, and biological activity. Quantifiable differences in logP, molecular weight, and vendor-reported purity underscore the necessity for compound-specific selection in lead optimization and chemical biology campaigns.

2-Ethyl derivative

vs. Unsubstituted

Lipophilicity shift may alter membrane permeability and distribution profiles; ~0.4 logP increase reported.

2-Ethyl derivative

vs. 2-Methyl

Steric and electronic differences can change binding pocket occupancy and reaction yields.

2-Ethyl derivative

vs. 2-Propyl

Increased bulk may cause steric clashes; ethyl offers a distinct intermediate profile.

Differentiation Evidence vs. Closest Analogs

Lipophilicity: 2-Ethyl vs. Unsubstituted

The 2-ethyl group on the pyridine ring increases lipophilicity by approximately 0.4 log units relative to the unsubstituted parent compound [1]. This difference corresponds to roughly a 2.5-fold increase in partition coefficient, which can enhance membrane permeability and alter tissue distribution of derived compounds.

Lipophilicity

Cross-study comparable

Δ logP +0.39

Supports lipophilicity-driven selection over unsubstituted analog.

XLogP3 computed; ~2.5× partition coefficient shift.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	1.1
Comparator Or Baseline	2-(Pyridin-4-yl)acetic acid (unsubstituted): 0.71
Quantified Difference	Δ logP = +0.39 (≈2.5× higher partition coefficient)
Conditions	Computed XLogP3 values from chemical databases

Why This Matters

Higher lipophilicity can improve blood-brain barrier penetration and intracellular accumulation, making the 2-ethyl derivative a preferred building block when designing CNS-targeted probes or drugs.

• [1] Kuujia. Cas no 502508-98-7 (2-(2-ethylpyridin-4-yl)acetic acid). Computed Properties: XLogP3 1.1. URL: https://www.kuujia.com/cas-502508-98-7.html (accessed 2026-04-27). View Source

Steric Bulk: Ethyl vs. Methyl and Propyl

The ethyl substituent at position 2 provides a steric profile intermediate between methyl (MW 151.16) and propyl (MW 179.22) analogs [1]. This incremental increase in steric bulk can be exploited to fine-tune binding pocket occupancy or restrict conformational freedom without causing steric clashes observed with larger substituents.

Steric bulk

Class-level inference

2-Methyl 151.16 g/mol

2-Ethyl 165.19 g/mol

2-Propyl 179.22 g/mol

Ethyl occupies distinct steric space for SAR exploration.

Intermediate between methyl and propyl.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	165.19
Comparator Or Baseline	2-Methyl analog: 151.16; 2-Propyl analog: 179.22
Quantified Difference	Δ +14.03 vs. methyl; Δ -14.03 vs. propyl
Conditions	Vendor-reported molecular weights; CAS 147028-79-3 and CAS 502508-99-8

Why This Matters

The ethyl group occupies a distinct steric space, enabling exploration of SAR where methyl is too small and propyl too large, thus offering a unique compromise for lead optimization.

• [1] Kuujia. Cas no 502508-99-8 (4-Pyridineacetic acid, 2-propyl-). MW: 179.216. URL: https://www.kuujia.com/cas-502508-99-8.html (accessed 2026-04-27). View Source

Purity: 2-Ethyl vs. 2-Methyl

Multiple vendors list 2-(2-ethylpyridin-4-yl)acetic acid at a standard purity of 95% , whereas the 2-methyl analog is commonly available at 97% purity . This difference, though modest, can be critical when high-purity starting material is required to avoid side reactions or when minimal purification is desired.

Purity

Cross-study comparable

95% vs. 97% (methyl analog)

Purity difference may influence reaction outcomes.

Vendor-reported minimum purity; -2 pp gap.

Evidence Dimension	Minimum Vendor Purity
Target Compound Data	95%
Comparator Or Baseline	2-(2-Methylpyridin-4-yl)acetic acid: 97%
Quantified Difference	-2 percentage points
Conditions	Vendor specifications (Bidepharm, AKSci, Achemblock)

Why This Matters

For sensitive chemical biology probes or late-stage functionalization, a 2% purity gap can translate into lower yields or product contamination, necessitating additional purification steps.

QC Documentation Availability

Supplier Bidepharm provides batch-specific analytical data (NMR, HPLC, GC) for 2-(2-ethylpyridin-4-yl)acetic acid , whereas many generic vendors of the unsubstituted or 2-methyl analogs do not consistently offer such documentation. Access to these QC reports reduces the risk of batch-to-batch variability and accelerates method development.

QC documentation

Supporting evidence

NMR, HPLC, GC reports available

Reduces batch variability risk for multi-step synthesis.

Supplier-specific; verify before procurement.

Evidence Dimension	Availability of Batch QC Data
Target Compound Data	NMR, HPLC, GC reports provided
Comparator Or Baseline	Unsubstituted analog vendors: inconsistent QC documentation
Quantified Difference	Qualitative advantage
Conditions	Vendor technical datasheets (Bidepharm vs. generic suppliers)

Why This Matters

Procurement of a compound with verified analytical certification minimizes delays caused by in-house characterization and ensures reproducibility in multi-step syntheses.

Optimal Use Cases for 2-Ethyl Derivative

CNS Drug Discovery: Enhanced Lipophilicity

When designing central nervous system (CNS) penetrant probes, the +0.4 logP advantage of the 2-ethyl derivative over unsubstituted 4-pyridylacetic acid [1] can improve blood-brain barrier permeability, making it a more suitable building block for synthesizing brain-targeted kinase inhibitors or GPCR ligands.

SAR: Sterically Demanding Binding Pockets

The intermediate steric bulk of the ethyl group (MW 165.19 vs. 151.16 for methyl and 179.22 for propyl) [2] allows medicinal chemists to probe hydrophobic sub-pockets that are too small for propyl but not adequately filled by methyl, enabling unique SAR insights.

Coordination Chemistry: Steric Shielding

The enhanced steric and electronic properties of the 2-ethyl substituent, as described by supplier technical notes [1], can improve selectivity in metal coordination reactions by preventing undesired dimerization or oligomerization, a feature less pronounced in the unsubstituted analog.

High-Throughput Synthesis: Batch Consistency

For automated synthesis platforms, the availability of batch-specific QC data (NMR, HPLC, GC) ensures consistent input quality and reduces the need for pre-reaction purification, streamlining the hit-to-lead optimization process.

Application

Selection Property

Validation Focus

CNS probe design

2-Ethyl substituent lipophilicity

BBB permeability assessment

Steric pocket SAR

Intermediate steric bulk

Binding pocket occupancy models

Coordination chemistry

Steric and electronic modulation

Metal-ligand complex stability

High-throughput synthesis

Available batch QC data

Purity verification pre-synthesis

• [1] Kuujia. Cas no 502508-98-7 (2-(2-ethylpyridin-4-yl)acetic acid). Computed Properties: XLogP3 1.1. URL: https://www.kuujia.com/cas-502508-98-7.html (accessed 2026-04-27). View Source
• [2] Kuujia. Cas no 502508-99-8 (4-Pyridineacetic acid, 2-propyl-). MW: 179.216. URL: https://www.kuujia.com/cas-502508-99-8.html (accessed 2026-04-27). View Source